Cas no 951161-67-4 (6-Bromo-2,3-dimethylphenol)

• Product Name: 6-Bromo-2,3-dimethylphenol
• CAS No: 951161-67-4
• MF: C₈H₉BrO
• MW: 201.060461759567
• CID: 1091092
• PubChem ID: 22345930
• Update Time: 2025-06-08

6-Bromo-2,3-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2,3-dimethylphenol
• 951161-67-4
• SCHEMBL221824
• BNB16167
• EN300-3218350
• MFCD22414708
• DB-399226

• Inchi： 1S/C8H9BrO/c1-5-3-4-7(9)8(10)6(5)2/h3-4,10H,1-2H3
• InChI Key： OMWIEKUXKZIWCU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C)C=1O

Computed Properties

• Exact Mass: 199.98368g/mol
• Monoisotopic Mass: 199.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Ortho cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Ortho cresols

Additional information on 6-Bromo-2,3-dimethylphenol

Professional Introduction to Compound with CAS No. 951161-67-4 and Product Name: 6-Bromo-2,3-dimethylphenol

The compound with the CAS number 951161-67-4 is identified as 6-Bromo-2,3-dimethylphenol, a versatile aromatic heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and material science. This introduction aims to provide a comprehensive overview of its chemical properties, synthesis methods, and emerging applications, particularly in the context of recent research advancements.

6-Bromo-2,3-dimethylphenol belongs to the class of brominated phenolic compounds, which are widely recognized for their broad spectrum of biological activities and industrial utility. The presence of bromine and methyl substituents at the 6th, 2nd, and 3rd positions, respectively, imparts unique reactivity and functionality to the molecule. This structural arrangement not only enhances its solubility in organic solvents but also facilitates its participation in various chemical reactions, making it a valuable intermediate in synthetic chemistry.

In recent years, 6-Bromo-2,3-dimethylphenol has been extensively studied for its potential applications in drug development. Its brominated aromatic core serves as a versatile scaffold for constructing more complex pharmacophores. For instance, researchers have utilized this compound as a precursor in the synthesis of kinase inhibitors, which are crucial in targeting various forms of cancer. The bromine atom at the 6th position allows for further functionalization via cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the introduction of diverse substituents to tailor specific biological activities.

One notable application of 6-Bromo-2,3-dimethylphenol is in the development of antimicrobial agents. Phenolic compounds are known for their inherent antimicrobial properties, and modifications to their structure can enhance or modulate these effects. The bromine substituent in 6-Bromo-2,3-dimethylphenol contributes to its ability to disrupt bacterial cell membranes by interfering with essential enzymatic processes. Recent studies have demonstrated its efficacy against multidrug-resistant strains of bacteria, highlighting its potential as a novel therapeutic agent.

The synthesis of 6-Bromo-2,3-dimethylphenol typically involves bromination and methylation reactions starting from a parent phenol derivative. Advanced synthetic methodologies have been developed to achieve high yields and purity levels. For example, electrophilic aromatic substitution reactions coupled with catalytic hydrogenation have been employed to introduce the desired substituents efficiently. These synthetic routes not only highlight the compound's accessibility but also underscore the importance of optimizing reaction conditions to minimize byproduct formation.

Another area where 6-Bromo-2,3-dimethylphenol has shown promise is in material science. Its aromatic structure and halogen content make it an excellent candidate for developing organic semiconductors and liquid crystals. These materials are integral to modern electronic devices such as OLEDs (organic light-emitting diodes) and LCDs (liquid crystal displays). The ability to fine-tune the electronic properties of these materials through structural modifications has opened new avenues for innovation in display technology.

Recent research has also explored the photochemical properties of 6-Bromo-2,3-dimethylphenol. Its brominated phenolic core exhibits strong absorption in the ultraviolet region, making it suitable for use as a photosensitizer in photodynamic therapy (PDT). PDT is a medical treatment that uses light-sensitive drugs to kill cancer cells. The compound's ability to generate reactive oxygen species upon irradiation has been investigated for its potential in destroying tumor cells while minimizing damage to healthy tissues.

The environmental impact of using 6-Bromo-2,3-dimethylphenol has also been a subject of interest. While its applications are diverse and promising, ensuring its safe handling and disposal is paramount. Studies have focused on developing green chemistry approaches to minimize waste and reduce hazardous byproducts during synthesis. Additionally, efforts are underway to assess its biodegradability and ecological toxicity to ensure sustainable use in industrial applications.

In conclusion,6-Bromo-2,3-dimethylphenol (CAS No. 951161-67-4) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and environmental chemistry. Its unique structural features enable diverse applications ranging from drug development to advanced material design. As research continues to uncover new functionalities and synthetic strategies,6-Bromo-2,3-dimethylphenol is poised to remain a key player in scientific innovation across multiple disciplines.